Cas no 2411312-15-5 (N-(1-cyclopropylethyl)-N-ethyl-4-(prop-2-enamido)benzamide)

• Product Name: N-(1-cyclopropylethyl)-N-ethyl-4-(prop-2-enamido)benzamide
• CAS No: 2411312-15-5
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 6399737
• PubChem ID: 165766895
• Update Time: 2025-10-29

N-(1-cyclopropylethyl)-N-ethyl-4-(prop-2-enamido)benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-26577118
• N-(1-cyclopropylethyl)-N-ethyl-4-(prop-2-enamido)benzamide
• Z3608609427
• 2411312-15-5

• Inchi： 1S/C17H22N2O2/c1-4-16(20)18-15-10-8-14(9-11-15)17(21)19(5-2)12(3)13-6-7-13/h4,8-13H,1,5-7H2,2-3H3,(H,18,20)
• InChI Key： BRBLTZARXIVFBN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC(C=C)=O)N(CC)C(C)C1CC1

Computed Properties

• Exact Mass: 286.168127949g/mol
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.4Ų

Additional information on N-(1-cyclopropylethyl)-N-ethyl-4-(prop-2-enamido)benzamide

Research Brief on N-(1-cyclopropylethyl)-N-ethyl-4-(prop-2-enamido)benzamide (CAS: 2411312-15-5): Recent Advances and Applications

N-(1-cyclopropylethyl)-N-ethyl-4-(prop-2-enamido)benzamide (CAS: 2411312-15-5) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropyl and acrylamide functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and targeted drug delivery systems. Recent studies have explored its synthesis, pharmacokinetics, and biological activities, positioning it as a candidate for further preclinical and clinical development.

The synthesis of N-(1-cyclopropylethyl)-N-ethyl-4-(prop-2-enamido)benzamide involves a multi-step process that includes the coupling of cyclopropylethylamine with ethylamine, followed by the introduction of the acrylamide moiety. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the purity and structural integrity of the compound. Recent optimizations in the synthetic route have improved yield and scalability, making it more feasible for large-scale production and further research applications.

In terms of biological activity, preliminary studies have demonstrated that N-(1-cyclopropylethyl)-N-ethyl-4-(prop-2-enamido)benzamide exhibits selective binding affinity towards specific protein targets involved in inflammatory pathways and oncogenic signaling. For instance, in vitro assays have shown its ability to inhibit the activity of key kinases, such as JAK2 and EGFR, which are implicated in various cancers and autoimmune disorders. These findings suggest its potential as a therapeutic agent for conditions like rheumatoid arthritis, non-small cell lung cancer, and myeloproliferative neoplasms.

Pharmacokinetic studies of N-(1-cyclopropylethyl)-N-ethyl-4-(prop-2-enamido)benzamide have revealed favorable properties, including good oral bioavailability and a moderate half-life, which are critical for its development as an oral drug. Additionally, its metabolic stability and low toxicity profile in animal models further support its potential for clinical translation. Recent advancements in formulation technology, such as nanoparticle-based delivery systems, have also been explored to enhance its therapeutic efficacy and reduce off-target effects.

Despite these promising results, challenges remain in the development of N-(1-cyclopropylethyl)-N-ethyl-4-(prop-2-enamido)benzamide. Issues such as potential drug-drug interactions, long-term safety, and resistance mechanisms need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its development and bring it closer to clinical application.

In conclusion, N-(1-cyclopropylethyl)-N-ethyl-4-(prop-2-enamido)benzamide (CAS: 2411312-15-5) represents a promising compound with significant therapeutic potential. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in the fields of oncology, immunology, and targeted therapy. Continued exploration of its mechanisms of action and optimization of its pharmacokinetic properties will be crucial for its successful translation into clinical practice.